Cas no 941943-10-8 (N-{4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide)

• Product Name: N-{4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide
• CAS No: 941943-10-8
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 6420781
• PubChem ID: 18567901
• Update Time: 2025-07-09

N-{4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide
• N-[4-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• 941943-10-8
• AKOS024628096
• N-{4-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,3-thiazol-2-yl}benzamide
• F2202-0061
• N-(4-(2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thiazol-2-yl)benzamide
• Benzamide, N-[4-[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]-2-thiazolyl]-

• Inchi： 1S/C21H19N3O2S/c25-19(24-12-6-10-15-7-4-5-11-18(15)24)13-17-14-27-21(22-17)23-20(26)16-8-2-1-3-9-16/h1-5,7-9,11,14H,6,10,12-13H2,(H,22,23,26)
• InChI Key： YCYHCEYVFQYJSN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(N2C3=C(C=CC=C3)CCC2)=O)=CS1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.5Ų

Additional information on N-{4-2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl-1,3-thiazol-2-yl}benzamide

Comprehensive Analysis of N-{4-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,3-thiazol-2-yl}benzamide (CAS No. 941943-10-8): Structure, Applications, and Research Insights

The compound N-{4-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,3-thiazol-2-yl}benzamide (CAS No. 941943-10-8) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique scaffold combines a 1,2,3,4-tetrahydroquinoline moiety with a benzamide-linked thiazole ring, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and protein-protein interactions, which aligns with current trends in precision medicine and drug discovery.

In recent years, the demand for novel heterocyclic compounds like N-{4-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,3-thiazol-2-yl}benzamide has surged due to their versatility in addressing unmet medical needs. The thiazole component, known for its electron-rich properties, enhances binding affinity to biological targets, while the tetrahydroquinoline core contributes to metabolic stability—a critical factor in optimizing drug half-life. This dual functionality positions the compound as a subject of interest in oncology and neurodegenerative disease research, where selective inhibition is paramount.

From a synthetic chemistry perspective, the preparation of CAS No. 941943-10-8 involves multi-step organic transformations, including amide coupling and cyclization reactions. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to validate its purity and structural integrity. The compound’s benzamide-thiazole hybrid structure also makes it a valuable intermediate for derivatization, enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry programs.

The pharmacological profile of N-{4-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,3-thiazol-2-yl}benzamide is under active investigation, with preliminary studies suggesting its role in modulating kinase signaling pathways. Kinases are a hot topic in biomedical research, as evidenced by the rise in Google Scholar queries for "kinase inhibitors" and "small molecule therapeutics." This compound’s ability to potentially interfere with aberrant kinase activity could open doors for treating conditions like chronic inflammation or proliferative disorders, aligning with the growing focus on personalized therapeutics.

Beyond therapeutics, CAS No. 941943-10-8 has applications in chemical biology as a probe for studying protein-ligand interactions. Its fluorescent properties (when derivatized) make it suitable for imaging studies, a feature highly sought after in diagnostics development. The integration of computational modeling and AI-driven drug design has further accelerated interest in such compounds, as researchers leverage machine learning to predict their binding modes and optimize efficacy.

Environmental and safety considerations are also paramount in the handling of N-{4-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,3-thiazol-2-yl}benzamide. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound’s stability under various pH conditions and solubility in organic solvents are frequently discussed in patent literature, reflecting industry demand for robust, scalable synthesis methods.

In summary, CAS No. 941943-10-8 represents a convergence of innovative chemistry and translational research. Its tetrahydroquinoline-thiazole-benzamide architecture offers a template for developing next-generation bioactive molecules, resonating with contemporary searches for "drug discovery breakthroughs" and "heterocyclic compound libraries." As scientific inquiry evolves, this compound is poised to play a pivotal role in bridging gaps between benchside discoveries and clinical applications.